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. Cleanup Recovery RSD Key Findings / .
Matrix Analyte o Citation
Sorbents (%) (%) Optimization Notes
Various Florisil + Quizalofop 69.8 - 120 0.6 - Optimal ratio found: 150  [1]
Plant MgSOa (metabolite) 19.5 mg Florisil + 150 mg
Matrices MgSOa per 6 mL
extract. [1]
Olive Ol Z-Sep+ + Multi- 72 - 107 (for <18 Provided acceptable [2]
PSA + pesticide 92% of performance for most
MgSOa (39) analytes) pesticides. [2]
Olive Qil EMR-Lipid Multi- 70 -113 (for <14 Showed better clean-up  [2]
pesticide 95% of capacity and less matrix
(39) analytes) effect than Z-Sep+/PSA.
[2]
Beans C18 + PSA  Quizalofop- 92.4-117.8 0.35 Effective for a simple [3]
p-ethyl - bean matrix without
4.36 using buffered salts. [3]
Peanut None (no Quizalofop- 69.4 - 94.4 2.6 - Demoniated that for [4]
cleanup) p-ethyl 16.6  some matrices, a
cleanup step may be
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omitted if validation
criteria are met. [4]

Detailed Experimental Protocols

Here are the detailed methodologies from the studies cited in the table, which you can adapt for your own

work.

Protocol Using Florisil and MgSOa (from [1])

This method was developed for various acidic herbicides, including the metabolite Quizalofop, in fruits,

vegetables, grains, and edible oils.

e Extraction: Samples are extracted with acidified acetonitrile.
e Clean-up: A 6 mL aliquot of the extract is transferred to a d-SPE tube containing 150 mg of Florisil
and 150 mg of anhydrous MgSOa.
e Procedure:
o Vortex the mixture for 2 minutes.
o Centrifuge at 5000 rpm for 5 minutes.
o Pass the supernatant through a 0.22 um organic filter membrane prior to HPLC-MS/MS
analysis.
¢ Note for Pigmented Matrices: For dark vegetables (e.g., chives), the study recommends adding
Graphitized Carbon Black (GCB) to remove pigments. However, the amount must be carefully
optimized, as GCB can also adsorb planar pesticides and reduce recovery.

Protocol Using EMR-Lipid or Z-Sep+ for Fatty Matrices (from [2])

This method is highly relevant for challenging, high-fat matrices like olive oil, which require robust lipid

removal.

e Extraction (Common Step): The original unbuffered QUEChERS method is used.
o 3 g of olive oil is mixed with 7 mL of water and 10 mL of acetonitrile (1% acetic acid).
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o 4 gof MgSOa4 and 1 g of NaCl are added, followed by vortexing and centrifugation.
e Clean-up Option A (EMR-Lipid):
o The supernatant is subjected to a d-SPE clean-up using the Enhanced Matrix Removal -
Lipid sorbent.
¢ Clean-up Option B (Z-Sep+):
o 2 mL of the supernatant is transferred to a tube containing 100 mg Z-Sep+, 100 mg PSA, and
300 mg MgSOa.
o The tube is vortexed for 1 minute and centrifuged. The final extract is filtered before UHPLC-
Orbitrap-MS analysis.
e Conclusion: The study found that the EMR-Lipid sorbent provided better clean-up capacity,
resulting in lower matrix effects and less variability in recoveries for most analytes compared to the Z-
Sep+/PSA combination. [2]

Troubleshooting FAQs

Q1: My recovery for Quizalofop-P is low after clean-up. What should I check first?

¢ Review Sorbent Choice and Amount: The most common issue is the over-use of active sorbents.
PSA and Florisil can adsorb acidic compounds if used in excess. Strictly adhere to the optimized
amounts listed in the protocols above (e.g., 150 mg Florisil). [1]

e Check for GCB: If you are using Graphitized Carbon Black (GCB) to remove pigments, be aware that
it can strongly bind to planar molecules like Quizalofop-P, leading to significant recovery loss.
Consider reducing or eliminating GCB, or using alternative pigment-removal sorbents. [1]

Q2: I am analyzing a high-fat matrix. Which clean-up strategy is most effective?

e For fatty samples, EMR-Lipid is often the superior choice. It is specifically designed to remove lipids
via size-exclusion and hydrophobic interactions, which leads to cleaner extracts and lower matrix
effects compared to traditional sorbents like Z-Sep+ or C18. [2] The data from the olive oil study
shows EMR-Lipid provided recoveries of 70-113% for 95% of pesticides with better precision. [2]

Q3: Can I skip the clean-up step entirely to maximize recovery?

e Yes, for simpler matrices like peanut kernels or certain grains, it is possible to use a "no-clean-up”
QUECHhERS approach, as demonstrated in one of the studies. [4] However, this often comes at the
cost of a dirtier extract, which can lead to increased instrument contamination and stronger matrix
effects during LC-MS/MS analysis. This approach should only be pursued after validation confirms
that data quality is not compromised.
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QUEChERS Cleanup Optimization Workflow

To visualize the decision process for optimizing your cleanup, follow this workflow:

[Start: QuEChERS Extractj

What is your matrix type?

High-Fat Matrix (e.g., Olive Oil) /

[Try EMR-Lipid d-SPE]

b{%lt—Based Matrix (e.g., Grains, Veg)

Efry Florisil / MgSQOa d-SPE]

l

Gvaluate Recovery & Matrix Effects

@valuate Recovery & Matrix Effecta

Gptimizaﬁon Successqu Cl"ry Z-Sep+ /PSA/ MgSOD

Click to download full resolution via product page

E)ptlrmzatlon Successful [Heavy Plgmentatlona

/

Add minimal GCB
Caution: May lower recovery)

Test C18 / PSA d-SPE [
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b001433#optimizing-quizalofop-p-quechers-cleanup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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